Cas no 13614-24-9 (ethane-1,2-disulfonic acid - 5-(3-chloropropyl)-4-methyl-1,3-thiazole (1:1))

• Product Name: ethane-1,2-disulfonic acid - 5-(3-chloropropyl)-4-methyl-1,3-thiazole (1:1)
• CAS No: 13614-24-9
• MF: C₉H₁₆ClNO₆S₃
• MW: 365.874438285828
• CID: 1239830
• PubChem ID: 202985
• Update Time: 2025-04-20

ethane-1,2-disulfonic acid - 5-(3-chloropropyl)-4-methyl-1,3-thiazole (1:1) Chemical and Physical Properties

Names and Identifiers

• ethane-1,2-disulfonic acid - 5-(3-chloropropyl)-4-methyl-1,3-thiazole (1:1)
• 5-(3-chloropropyl)-4-methyl-1,3-thiazole,ethane-1,2-disulfonic acid
• Thiazole, 5-(3-chloropropyl)-4-methyl-, 1,2-ethanedisulfonate
• 13614-24-9
• DTXSID50159693
• Ethanedisulfonate-1,2 de methyl-4 gamma-chloropropyl-5 thiazole
• 5-(3-Chloropropyl)-4-methylthiazole 1,2-ethanedisulfonate
• Ethanedisulfonate-1,2 de methyl-4 gamma-chloropropyl-5 thiazole [French]

• Inchi： 1S/C7H10ClNS.C2H6O6S2/c1-6-7(3-2-4-8)10-5-9-6;3-9(4,5)1-2-10(6,7)8/h5H,2-4H2,1H3;1-2H2,(H,3,4,5)(H,6,7,8)
• InChI Key： MBDIQCAEPLUTMF-UHFFFAOYSA-N
• SMILES： ClCCCC1=C(C)N=CS1.S(CCS(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 364.98298
• Monoisotopic Mass: 364.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Boiling Point: 264.2°C at 760 mmHg
• Flash Point: 113.6°C
• PSA: 121.63